Cas no 922099-43-2 (N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-2-fluorobenzamide)

• Product Name: N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-2-fluorobenzamide
• CAS No: 922099-43-2
• MF: C₁₇H₁₀FN₃O₃
• MW: 323.278007030487
• CID: 6572059
• Update Time: 2025-11-01

N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-2-fluorobenzamide
• N-[5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]-2-fluorobenzamide

• Inchi： 1S/C17H10FN3O3/c18-12-7-3-2-6-11(12)15(22)19-17-21-20-16(24-17)14-9-10-5-1-4-8-13(10)23-14/h1-9H,(H,19,21,22)
• InChI Key： UZVZYOLEJGJGCW-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC3=CC=CC=C3O2)O1)(=O)C1=CC=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-2-fluorobenzamide

Comprehensive Overview of N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-2-fluorobenzamide (CAS No. 922099-43-2)

N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-2-fluorobenzamide (CAS No. 922099-43-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. The compound belongs to the class of benzofuran-oxadiazole hybrids, which are known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. Researchers are particularly interested in its fluorobenzamide moiety, which enhances its binding affinity to biological targets, making it a promising candidate for drug development.

In recent years, the demand for heterocyclic compounds like N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-2-fluorobenzamide has surged, driven by the growing need for novel therapeutics and agrochemicals. The compound's oxadiazole ring is a key structural element that contributes to its stability and bioactivity, making it a focal point in medicinal chemistry. With the rise of AI-driven drug discovery, this compound has been explored in virtual screening and molecular docking studies, highlighting its potential as a lead compound for treating various diseases.

One of the most searched questions related to this compound is: "What are the applications of benzofuran-oxadiazole derivatives in medicine?" Studies suggest that such derivatives exhibit antioxidant and neuroprotective properties, which could be leveraged in the treatment of neurodegenerative disorders like Alzheimer's disease. Additionally, the fluorine atom in its structure improves its metabolic stability, a feature highly valued in modern drug design. This aligns with the current trend of fluorinated pharmaceuticals, which dominate nearly 30% of FDA-approved drugs.

Another hot topic is the compound's role in agrochemical innovation. With the global push for sustainable farming, researchers are investigating N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-2-fluorobenzamide as a potential pesticide or herbicide due to its ability to disrupt pathogenic enzymes. Its low environmental persistence and high selectivity make it an attractive alternative to traditional agrochemicals, addressing concerns about eco-toxicity and residue accumulation.

From a synthetic chemistry perspective, the compound's preparation involves multi-step organic reactions, including cyclization and amidation, which are frequently discussed in academic forums. Keywords like "synthesis of benzofuran-oxadiazole hybrids" and "fluorobenzamide derivatives mechanism" are highly searched, reflecting the interest in its structure-activity relationship (SAR). Advanced techniques such as NMR spectroscopy and X-ray crystallography are employed to characterize its purity and conformation, ensuring reproducibility in research.

In conclusion, N-5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl-2-fluorobenzamide (CAS No. 922099-43-2) represents a versatile scaffold with broad applications in drug discovery and agrochemical development. Its combination of benzofuran and oxadiazole rings, along with the strategic incorporation of fluorine, positions it as a compound of high interest for future scientific breakthroughs. As research progresses, this molecule may unlock new avenues for addressing global health and agricultural challenges.